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Introduction
Leucine-rich repeat kinase 2 (LRRK2) is a large, multi-domain protein that has garnered

significant interest in the field of neurodegenerative disease research, particularly Parkinson's

disease. The kinase activity of LRRK2 is implicated in various cellular processes, and its

dysregulation is linked to disease pathogenesis. A key indicator of LRRK2 kinase activity is its

autophosphorylation at multiple sites, including Serine 935 (S935). The phosphorylation of

S935 is a widely used biomarker for assessing LRRK2 kinase activity in both in vitro and in vivo

models.

PFE-360 is a potent, selective, and brain-penetrant small molecule inhibitor of LRRK2 kinase

activity.[1] By inhibiting the kinase function of LRRK2, PFE-360 leads to a significant reduction

in the phosphorylation of LRRK2 at S935. This makes immunohistochemistry (IHC) for

phospho-S935 LRRK2 (pS935-LRRK2) a valuable method to visualize and quantify the target

engagement and pharmacodynamic effects of PFE-360 in tissue samples.
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These application notes provide a detailed protocol for the immunohistochemical detection of

pS935-LRRK2 in brain tissue from animals treated with the LRRK2 inhibitor PFE-360, enabling

researchers to assess the in situ efficacy of LRRK2 inhibition.

Quantitative Data Summary
The following tables provide key quantitative data for the experimental components described

in these protocols.

Table 1: PFE-360 Properties and In Vivo Administration

Parameter Value Reference

In Vivo IC50 2.3 nM [2]

Animal Model Sprague Dawley rats [3]

Dosage 4 mg/kg and 7.5 mg/kg [3]

Administration
Orally, twice daily (BID) for 10-

12 weeks
[3]

Vehicle
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
[4]

Table 2: Recommended Reagents and Dilutions for IHC
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Reagent Vendor (Cat. No.) Recommended Dilution

Primary Antibody: Rabbit anti-

pS935-LRRK2
Abcam (ab133450) 1:500 - 1:1000

Secondary Antibody: Goat

anti-Rabbit IgG (H+L), Alexa

Fluor 488

Invitrogen (A-11008) 1:500 - 1:1000

Blocking Solution
5% Normal Goat Serum in

PBS with 0.3% Triton X-100
N/A

Antigen Retrieval Buffer
10 mM Sodium Citrate, 0.05%

Tween 20, pH 6.0
N/A

Signaling Pathway and Experimental Workflow
LRRK2 Signaling and Inhibition by PFE-360
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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